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Abstract
This technical guide provides a comprehensive overview of the discovery, isolation, and

characterization of renierone, an antimicrobial isoquinoline quinone derived from marine

sponges of the Reniera species. Renierone has attracted scientific interest due to its biological

activity. This document details the initial discovery, outlines a probable isolation and purification

workflow based on established methods for marine natural products, and presents available

spectroscopic and bioactivity data. The guide is intended to serve as a foundational resource

for researchers interested in the further study and potential development of renierone and its

analogs.

Introduction
Marine sponges of the genus Reniera are known to be a rich source of unique secondary

metabolites with diverse biological activities. Among these compounds is renierone, an

isoquinoline quinone that has demonstrated notable antimicrobial properties. First reported in

1979, the structure and initial bioactivity of renierone have laid the groundwork for further

investigation into its therapeutic potential. This document consolidates the available scientific

information regarding the discovery and isolation of this intriguing marine natural product.
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Renierone was first isolated from an unidentified species of the marine sponge Reniera,

collected at Isla Grande, Mexico. The discovery was the result of a search for antimicrobial

compounds from marine organisms. The initial report by McIntyre, Faulkner, Van Engen, and

Clardy in 1979 detailed the structure elucidation of renierone, which was determined to be an

isoquinoline quinone.[1][2][3][4][5] This structural class of compounds is of significant interest

due to the prevalence of quinone moieties in biologically active natural products.

Experimental Protocols: Isolation and Purification of
Renierone
While the explicit, step-by-step protocol from the original 1979 publication is not fully detailed in

publicly accessible literature, a probable workflow can be constructed based on standard

methodologies for the isolation of marine natural products from that period. The following

represents a likely experimental approach.

Collection and Extraction of Sponge Material
Collection: Specimens of Reniera sp. sponge are collected from their marine habitat.

Extraction: The collected sponge material is typically frozen or immediately extracted to

prevent degradation of the secondary metabolites. A common procedure involves the

maceration of the sponge tissue and extraction with a polar solvent such as methanol

(MeOH) or a mixture of methanol and dichloromethane (CH₂Cl₂). This process is usually

repeated multiple times to ensure exhaustive extraction of the target compounds.

Solvent Partitioning
The crude extract, a complex mixture of various compounds, is then subjected to solvent

partitioning to separate compounds based on their polarity. A typical scheme would involve

partitioning the aqueous methanol extract against a series of organic solvents of increasing

polarity, such as hexane, ethyl acetate (EtOAc), and n-butanol (n-BuOH). Renierone, being a

moderately polar compound, would be expected to partition into the ethyl acetate or a similarly

polar organic fraction.

Chromatographic Purification
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The bioactive fraction (e.g., the ethyl acetate fraction) is then further purified using a

combination of chromatographic techniques.

Vacuum Liquid Chromatography (VLC) or Flash Column Chromatography: The crude fraction

is often first subjected to VLC or flash column chromatography on silica gel.[6] Elution is

performed with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and

gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate, then

methanol). Fractions are collected and monitored by thin-layer chromatography (TLC) to

identify those containing renierone.

Preparative Thin-Layer Chromatography (PTLC) or High-Performance Liquid

Chromatography (HPLC): Fractions enriched with renierone are then subjected to further

purification using PTLC or HPLC to yield the pure compound.[6]

Data Presentation
Physicochemical and Spectroscopic Data of Renierone
The following table summarizes the known physicochemical and spectroscopic data for

renierone. It is important to note that detailed peak lists from the original spectroscopic

analyses are not readily available in the searched literature.
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Property Data Reference(s)

Molecular Formula C₁₁H₉NO₄ [2]

Appearance

Not explicitly stated, but

related compounds are often

colored crystalline solids.

Spectroscopic Data

¹H NMR, ¹³C NMR

Data used for initial structure

elucidation. Specific chemical

shifts are not detailed in

available sources.

[7][8]

Infrared (IR) Spectroscopy

Would likely show

characteristic peaks for

carbonyl (C=O) and aromatic

functionalities. Specific

wavenumbers are not detailed

in available sources.

[9][7][8]

Mass Spectrometry (MS)

Used to determine the

molecular weight and

fragmentation pattern.

[7][8]

Antimicrobial Activity of Renierone
Renierone was initially identified due to its antimicrobial properties.[1][2][3][4][5] While the

original publication established this activity, specific quantitative data such as Minimum

Inhibitory Concentration (MIC) values against a broad panel of microorganisms are not detailed

in the reviewed literature. The determination of MIC is a standard method to quantify the in vitro

effectiveness of an antimicrobial agent.[10][11][12][13]

Mandatory Visualization
Logical Workflow for the Isolation of Renierone
The following diagram illustrates the logical workflow for the isolation of renierone from

Reniera species, as inferred from standard practices in marine natural product chemistry.
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Caption: A logical workflow for the isolation and purification of renierone.

Conclusion
Renierone stands as a significant discovery in the field of marine natural products,

demonstrating the potential of Reniera sponges as a source of novel bioactive compounds.

While the foundational work in the late 1970s established its structure and antimicrobial activity,

there remains a need for more detailed, publicly available data regarding its isolation yield,

comprehensive spectroscopic characterization, and a broader evaluation of its biological

activity, including its mechanism of action and potential effects on cellular signaling pathways.
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This guide serves to consolidate the existing knowledge and provide a framework for future

research endeavors aimed at unlocking the full therapeutic potential of renierone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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